Cas no 86296-62-0 (2-Benzoyl-1H-1-benzothiophene-1,1,3(2H)-trione)

• Product Name: 2-Benzoyl-1H-1-benzothiophene-1,1,3(2H)-trione
• CAS No: 86296-62-0
• MF: C₁₅H₁₀O₄S
• MW: 286.302503108978
• CID: 2809220
• PubChem ID: 13030768
• Update Time: 2025-04-21

2-Benzoyl-1H-1-benzothiophene-1,1,3(2H)-trione Chemical and Physical Properties

Names and Identifiers

• 86296-62-0
• 2-Benzoyl-1H-1-benzothiophene-1,1,3(2H)-trione
• DTXSID70515717

• Inchi： 1S/C15H10O4S/c16-13(10-6-2-1-3-7-10)15-14(17)11-8-4-5-9-12(11)20(15,18)19/h1-9,15H
• InChI Key： IKDTWHVRKKCBQT-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C1C(C1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 286.02997997Da
• Monoisotopic Mass: 286.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.7Ų